Cas no 100562-44-5 (3-(1H-Indol-2-yl)benzonitrile)

3-(1H-Indol-2-yl)benzonitrile structure
3-(1H-Indol-2-yl)benzonitrile structure
Product Name:3-(1H-Indol-2-yl)benzonitrile
CAS No:100562-44-5
MF:C15H10N2
MW:218.253303050995
CID:1125875
PubChem ID:54306242
Update Time:2025-04-20

3-(1H-Indol-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3-(1H-indol-2-yl)-
    • benzonitrile,3-(1h-indol-2-yl)-
    • 3-(1H-INDOL-2-YL)BENZONITRILE
    • 100562-44-5
    • 3-(1H-Indol-2-yl)benzonitrile
    • MDL: MFCD11976336
    • Inchi: 1S/C15H10N2/c16-10-11-4-3-6-12(8-11)15-9-13-5-1-2-7-14(13)17-15/h1-9,17H
    • InChI Key: SHSPXQIYYFBUCH-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C=C1C1C=CC=C(C#N)C=1

Computed Properties

  • Exact Mass: 218.0845
  • Monoisotopic Mass: 218.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.6
  • XLogP3: 3.4

Experimental Properties

  • PSA: 39.58
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